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Compound of Interest

Compound Name: LY456236

CAS No.: 670275-75-9

Cat. No.: B7805336

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LY456236 is a potent and selective antagonist of the metabotropic glutamate receptor 1

(mGluR1). Its ability to modulate glutamatergic neurotransmission has made it a valuable tool

in neuroscience research, particularly in the investigation of neurological and psychiatric

disorders. This guide provides a comprehensive overview of LY456236, including its

pharmacological properties, preclinical data, and the experimental protocols utilized in its

evaluation.
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Identifier Value

Compound Name LY456236

Chemical Name
6-Methoxy-N-(4-methoxyphenyl)-4-

quinazolinamine hydrochloride

Alternative Names MPMQ hydrochloride

Molecular Formula C₁₆H₁₅N₃O₂ · HCl

Molecular Weight 317.8 g/mol

Quantitative Pharmacological Data
The following tables summarize the key in vitro and in vivo pharmacological data for LY456236.

In Vitro Activity
Parameter Receptor Value Reference

IC₅₀ mGluR1 143 nM [1]

IC₅₀ mGluR5 > 10 µM [1]

In Vivo Efficacy: Anticonvulsant Activity
Animal Model Seizure Type

Route of

Administration
ED₅₀ Reference

Mouse

Audiogenic

Seizures (clonic-

tonic)

Not Specified 35 mg/kg [1]

Rat

Formalin-induced

Hyperalgesia

(Phase 2)

Not Specified 16.3 mg/kg

In Vivo Efficacy: Analgesic Activity
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Animal

Model
Pain Type

Route of

Administratio

n

Effective

Dose
Effect Reference

Mouse

Formalin-

induced

Hyperalgesia

(Phase 2)

Not Specified
30 and 100

mg/kg

Reduces

second-

phase

hyperalgesia

[1]

Rat
Spinal Nerve

Ligation
Not Specified Not Specified

Completely

reverses

mechanical

allodynia

[1]

Mechanism of Action: mGluR1 Antagonism
LY456236 exerts its effects by selectively blocking the mGluR1 receptor. mGluR1 is a G-protein

coupled receptor (GPCR) that, upon activation by glutamate, initiates a signaling cascade

through Gαq. This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol trisphosphate (IP₃) and diacylglycerol

(DAG). IP₃ triggers the release of intracellular calcium (Ca²⁺) from the endoplasmic reticulum,

while DAG activates protein kinase C (PKC). By antagonizing mGluR1, LY456236 inhibits

these downstream signaling events, thereby modulating neuronal excitability and synaptic

transmission.

Signaling Pathway Diagram
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mGluR1 Signaling Pathway and Inhibition by LY456236
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Caption: mGluR1 signaling cascade and the inhibitory action of LY456236.

Experimental Protocols
Detailed methodologies for key preclinical experiments are outlined below. These protocols are

based on standard pharmacological practices and findings from studies involving LY456236
and other mGluR1 antagonists.

Formalin-Induced Hyperalgesia in Rodents
This model assesses the analgesic efficacy of a compound in a model of persistent pain.

Workflow Diagram
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Formalin Test Experimental Workflow

Acclimatize animals to observation chambers

Administer LY456236 or vehicle

Inject dilute formalin solution into the plantar surface of the hind paw

Observe and record nocifensive behaviors (licking, biting, flinching)

Analyze data for early (0-5 min) and late (15-30 min) phases
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Audiogenic Seizure Model Workflow

Select genetically susceptible mice (e.g., DBA/2)

Administer LY456236 or vehicle

Place individual mouse in an acoustic chamber

Expose to a high-intensity acoustic stimulus (e.g., 120 dB bell)

Observe and score seizure severity (e.g., wild running, clonic seizures, tonic seizures, respiratory arrest)

Determine the percentage of animals protected from each seizure component

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to LY456236 for
Neuroscience Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7805336/docs#in-depth-technical-guide-to-ly456236-
for-neuroscience-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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